Cas no 2167731-09-9 (1-(1-amino-2-methylpropyl)cyclobutylmethanesulfonyl fluoride)

• Product Name: 1-(1-amino-2-methylpropyl)cyclobutylmethanesulfonyl fluoride
• CAS No: 2167731-09-9
• MF: C₉H₁₈FNO₂S
• MW: 223.308125019073
• CID: 6206570
• PubChem ID: 165563080
• Update Time: 2025-11-06

1-(1-amino-2-methylpropyl)cyclobutylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-2-methylpropyl)cyclobutylmethanesulfonyl fluoride
• EN300-1577231
• 2167731-09-9
• [1-(1-amino-2-methylpropyl)cyclobutyl]methanesulfonyl fluoride

• Inchi： 1S/C9H18FNO2S/c1-7(2)8(11)9(4-3-5-9)6-14(10,12)13/h7-8H,3-6,11H2,1-2H3
• InChI Key： HAGJHTBDJOTLBS-UHFFFAOYSA-N
• SMILES： S(CC1(C(C(C)C)N)CCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 223.10422815g/mol
• Monoisotopic Mass: 223.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-(1-amino-2-methylpropyl)cyclobutylmethanesulfonyl fluoride

1-(1-Amino-2-Methylpropyl)cyclobutylmethanesulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2167731-09-9, known as 1-(1-amino-2-methylpropyl)cyclobutylmethanesulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and its potential applications in drug design and development. The cyclobutane ring system, combined with the sulfonyl fluoride group, makes this molecule a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry due to their ability to induce specific steric effects and enhance molecular stability. The amino group present in this compound further enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers have explored its potential as a precursor for the development of novel antibiotics, antiviral agents, and anticancer drugs.

The sulfonyl fluoride moiety in this compound plays a critical role in its reactivity and functionality. This group is known to participate in nucleophilic substitutions, making it an ideal candidate for the synthesis of sulfonamides, which are widely used in pharmaceuticals. Recent advancements in catalytic methodologies have enabled more efficient syntheses of such compounds, further expanding their utility in drug discovery.

From a structural perspective, the cyclobutane ring introduces strain into the molecule, which can be exploited to design molecules with unique physical and chemical properties. This strain can lead to enhanced reactivity or selectivity in certain reactions, making this compound a valuable tool in organic synthesis. The amino group, on the other hand, provides sites for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

One of the most promising areas of research involving this compound is its application in peptide synthesis. The amino group can act as a nucleophile, enabling the formation of peptide bonds under mild conditions. This has led to its use as a building block in the construction of complex peptide libraries, which are essential for high-throughput screening in drug discovery.

Moreover, the sulfonyl fluoride group has been shown to exhibit interesting biological activities when incorporated into larger molecular frameworks. For instance, it has been implicated in modulating enzyme activity and receptor binding affinity, making it a focal point in the design of enzyme inhibitors and receptor antagonists.

In terms of synthesis, this compound can be prepared via a variety of routes, including nucleophilic aromatic substitution and organocatalytic methods. Recent breakthroughs in asymmetric catalysis have allowed for enantioselective syntheses of this compound, which is crucial for developing chiral drugs with high enantiomeric purity.

The versatility of 1-(1-amino-2-methylpropyl)cyclobutylmethanesulfonyl fluoride lies not only in its structural features but also in its compatibility with modern synthetic techniques. Its ability to undergo multiple transformations without compromising stability makes it an invaluable asset in chemical research.

In conclusion, CAS No. 2167731-09-9 represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique combination of functional groups and structural elements positions it as a key player in advancing our understanding of complex chemical systems and their applications in medicine and beyond.